Cas no 75207-77-1 (2,1,3-Benzothiadiazole,4,5,6,7-tetrafluoro-)
75207-77-1 structure
Product Name:2,1,3-Benzothiadiazole,4,5,6,7-tetrafluoro-
CAS No:75207-77-1
MF:C6F4N2S
MW:208.136213302612
CID:572210
PubChem ID:144722
Update Time:2025-04-19
2,1,3-Benzothiadiazole,4,5,6,7-tetrafluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole,4,5,6,7-tetrafluoro-
- 2,1,3-Benzothiadiazole, tetrafluoro-
- 2,3,4,5-tetrafluoro-8λ<sup>4</sup>-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaene
- MFCD31720366
- 4,5,6,7-Tetrafluoro-benzo[1,2,5]thiadiazole
- 4,5,6,7-tetrafluorobenzo-2,1,3-thiadiazole
- 75207-77-1
- DTXSID60226183
- 4,5,6,7-Tetrafluoro-2,1,3-benzothiadiazole
-
- Inchi: 1S/C6F4N2S/c7-1-2(8)4(10)6-5(3(1)9)11-13-12-6
- InChI Key: OIOZYZAAVJAYIB-UHFFFAOYSA-N
- SMILES: S1N=C2C(=C(C(=C(C2=N1)F)F)F)F
Computed Properties
- Exact Mass: 207.9719
- Monoisotopic Mass: 207.97183183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 25.78
2,1,3-Benzothiadiazole,4,5,6,7-tetrafluoro- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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